8-(3-(Trifluoromethyl)phenyl)-1,4-dioxaspiro[4.5]decan-8-ol

• Molecular Formula: C15H17F3O3
• Molecular Weight: 302.29 g/mol
• IUPAC Name: 8-[3-(trifluoromethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol
• InChI: InChI=1S/C15H17F3O3/c16-15(17,18)12-3-1-2-11(10-12)13(19)4-6-14(7-5-13)20-8-9-21-14/h1-3,10,19H,4-9H2
• InChI Key: HPSAKHVCWABSFW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(C3=CC(=CC=C3)C(F)(F)F)O)OCCO2

Description

8-(3-(Trifluoromethyl)phenyl)-1,4-dioxaspiro[4.5]decan-8-ol is a useful research compound. Its molecular formula is C15H17F3O3 and its molecular weight is 302.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a round bottom flask was added n-BuLi (3.84 mL, 9.60 mmol) at −78° C. under argon. THF (10 mL) was added followed by addition of 1-bromo-3-(trifluoromethyl)benzene (0.884 mL, 6.40 mmol) in THF (1 mL). The reaction mixture was stirred for 30 minutes at −78° C. A solution of 1,4-dioxaspiro[4.5]decan-8-one (1.00 g, 6.40 mmol) in THF (5 mL) was then added dropwise to the reaction mixture at −70° C. The reaction was stirred for 1 h at −70° C., and then quenched by the addition of 1 N HCl. The reaction mixture was extracted with EtOAc and the organic portions were separated and combined. The organic layer was dried over Na2SO4, filtered, and concentrated to give Intermediate 3A (1.87 g, 6.19 mmol, 97.0% yield). LCMS=325 [M+Na], RT=1.89 minutes (Method B).